Cas no 17640-26-5 (Methyl 2-Ethoxyacetate)

• Product Name: Methyl 2-Ethoxyacetate
• CAS No: 17640-26-5
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD11173935
• CID: 906427
• PubChem ID: 325385
• Update Time: 2025-05-24

Methyl 2-Ethoxyacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Ethoxyaceta
• methyl 2-ethoxyacetate
• AC1L6W4Y
• Aethoxy-essigsaeure-methylester
• Aethylaetherglykolsaeuremethylester
• AG-E-26817
• CTK4D6205
• ethoxy-acetic acid methyl ester
• Ethoxyessigsaeure-methylester
• Methyl ethoxyacetate
• NSC294105
• 17640-26-5
• CS-0260436
• Acetic acid, 2-ethoxy-, methyl ester
• Acetic acid, ethoxy-, methyl ester
• DTXSID50315333
• NSC-294105
• MFCD11173935
• SCHEMBL195069
• AKOS008906147
• methyl2-ethoxyacetate
• EN300-75188
• CCG-352280
• DB-265383
• Methyl 2-Ethoxyacetate

• MDL： MFCD11173935
• Inchi： 1S/C5H10O3/c1-3-8-4-5(6)7-2/h3-4H2,1-2H3
• InChI Key： PPFNAOBWGRMDLL-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)CC

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 0.4

Experimental Properties

• Density: 1.0112
• Boiling Point: 146°C (estimate)
• Flash Point: 43.7°C
• Refractive Index: 1.4231 (estimate)
• PSA: 35.53
• LogP: 0.19590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Methyl esters

Additional information on Methyl 2-Ethoxyacetate

Comprehensive Guide to Methyl 2-Ethoxyacetate (CAS No. 17640-26-5): Properties, Applications, and Industry Trends

Methyl 2-Ethoxyacetate (CAS No. 17640-26-5) is a versatile ester compound widely utilized in industrial and laboratory settings. Known for its solvent properties and low toxicity profile, this chemical has gained attention in sectors like green chemistry, pharmaceutical intermediates, and flavor/fragrance formulations. As sustainability becomes a global priority, researchers are increasingly exploring bio-based solvents like Methyl 2-Ethoxyacetate as alternatives to traditional petroleum-derived options.

The molecular structure of Methyl 2-Ethoxyacetate combines an ethoxy group with an acetate ester, resulting in balanced polarity and evaporation rate characteristics. These properties make it particularly valuable in coating applications, where it functions as an effective flow modifier and viscosity reducer. Recent studies highlight its potential in waterborne coating systems, addressing the industry's shift toward low-VOC formulations that comply with stringent environmental regulations.

In the pharmaceutical sector, Methyl 2-Ethoxyacetate (CAS No. 17640-26-5) serves as a reaction medium for synthesizing active pharmaceutical ingredients (APIs). Its chemical stability under various conditions and selective solubility make it preferable for multi-step synthesis processes. Analytical chemists frequently inquire about its chromatographic behavior, as it demonstrates excellent peak resolution in GC-MS analysis when used as a derivatization agent for polar compounds.

The flavor and fragrance industry values Methyl 2-Ethoxyacetate for its fruity aroma profile, often described as a blend of green apple and berry notes. Perfumers utilize it in top-note formulations, while food scientists incorporate it into artificial flavor systems at concentrations compliant with FEMA GRAS standards. Consumer demand for clean-label ingredients has spurred research into its natural production pathways via enzymatic esterification.

From a technical perspective, Methyl 2-Ethoxyacetate exhibits a boiling point range of 145-148°C and flash point above 40°C, making it suitable for high-temperature processes. Its hydrolytic stability surpasses many comparable esters, a critical factor for long-term storage applications. Material compatibility studies confirm its safe use with polyolefins and stainless steel, though users should verify compatibility with specific elastomer seals.

Emerging applications include its use in lithium-ion battery electrolytes as a co-solvent additive to improve low-temperature performance. Battery manufacturers are particularly interested in its dielectric constant (ε≈6.2) and electrochemical window, which contribute to enhanced ionic conductivity. This aligns with the growing EV battery technology market, where researchers constantly seek performance-enhancing additives.

Quality control protocols for Methyl 2-Ethoxyacetate typically involve gas chromatography purity testing (≥98.5%), water content analysis (Karl Fischer), and acid value determination. Reputable suppliers provide batch-specific certificates including residual solvent profiles and heavy metal screening results. The compound's shelf life generally exceeds 24 months when stored in nitrogen-purged containers away from heat sources.

Environmental assessments indicate that Methyl 2-Ethoxyacetate undergoes rapid biodegradation (OECD 301B) with low bioaccumulation potential. These findings support its inclusion in green solvent selection guides published by major chemical manufacturers. Regulatory status varies by region, but most jurisdictions classify it as non-hazardous for transportation purposes when containing less than 10% water.

Recent patent literature reveals innovative uses in 3D printing resins as a reactive diluent that reduces curing shrinkage while maintaining mechanical strength. Additive manufacturing specialists appreciate its ability to lower formulation viscosity without compromising UV curability. These developments coincide with industry demands for high-performance photopolymers with improved print resolution.

For researchers considering Methyl 2-Ethoxyacetate (CAS No. 17640-26-5) in new applications, key parameters to evaluate include its azeotropic behavior with common solvents, partition coefficients in biphasic systems, and catalytic effects in specific reactions. Technical databases show growing interest in its phase-transfer properties and potential as a green extraction solvent for natural product isolation.